Cas no 2227891-24-7 ((2S)-2-2-methoxy-3-(trifluoromethyl)phenyloxirane)

• Product Name: (2S)-2-2-methoxy-3-(trifluoromethyl)phenyloxirane
• CAS No: 2227891-24-7
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• CID: 5810592
• PubChem ID: 165692582
• Update Time: 2025-05-19

(2S)-2-2-methoxy-3-(trifluoromethyl)phenyloxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-2-methoxy-3-(trifluoromethyl)phenyloxirane
• 2227891-24-7
• EN300-1942854
• (2S)-2-[2-methoxy-3-(trifluoromethyl)phenyl]oxirane

• Inchi： 1S/C10H9F3O2/c1-14-9-6(8-5-15-8)3-2-4-7(9)10(11,12)13/h2-4,8H,5H2,1H3/t8-/m1/s1
• InChI Key： CTYRLJCTVJXOBN-MRVPVSSYSA-N
• SMILES： FC(C1=CC=CC(=C1OC)[C@H]1CO1)(F)F

Computed Properties

• Exact Mass: 218.05546401g/mol
• Monoisotopic Mass: 218.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.8Ų

Additional information on (2S)-2-2-methoxy-3-(trifluoromethyl)phenyloxirane

(2S)-2-2-Methoxy-3-(Trifluoromethyl)Phenyl Oxirane: A Comprehensive Overview

The compound (2S)-2-2-methoxy-3-(trifluoromethyl)phenyloxirane, identified by the CAS number 2227891-24-7, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a methoxy group, a trifluoromethyl group, and an oxirane (epoxide) ring. The stereochemistry at the chiral center (denoted by the (S) configuration) plays a crucial role in determining its chemical reactivity and biological activity.

Recent studies have highlighted the importance of oxiranes in organic synthesis due to their versatility as intermediates in constructing complex molecules. The presence of the trifluoromethyl group introduces electronic effects that enhance the compound's stability and reactivity. This makes it particularly useful in the development of advanced materials and pharmaceuticals. For instance, researchers have explored its potential as a building block for creating bioactive molecules with tailored properties.

The methoxy group attached to the aromatic ring contributes to the compound's solubility and bioavailability, making it an attractive candidate for drug delivery systems. Additionally, the trifluoromethyl group imparts lipophilicity, which is essential for optimizing pharmacokinetic profiles in medicinal chemistry. Recent advancements in asymmetric synthesis have enabled the efficient production of this enantiopure compound, ensuring its availability for large-scale applications.

In terms of industrial applications, (2S)-2-2-methoxy-3-(trifluoromethyl)phenyloxirane has found use in polymer chemistry as a crosslinking agent. Its ability to undergo nucleophilic ring-opening reactions under mild conditions makes it ideal for synthesizing high-performance polymers with tailored mechanical properties. Furthermore, its compatibility with various functional groups allows for the creation of hybrid materials with enhanced functionality.

From an environmental perspective, the compound's stability and biodegradability are critical factors influencing its industrial use. Recent research has focused on developing sustainable synthesis routes that minimize waste and energy consumption. For example, catalytic methods utilizing renewable feedstocks have been proposed to produce this compound on an industrial scale.

In conclusion, (2S)-2-2-methoxy-3-(trifluoromethyl)phenyloxirane is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure, combined with recent advancements in synthetic methodologies, positions it as a key player in the development of next-generation materials and pharmaceuticals.